methyl 2-(3,5-dibromo-4-nitro-1H-pyrazol-1-yl)acetate
Overview
Description
“Methyl 2-(3,5-dibromo-4-nitro-1H-pyrazol-1-yl)acetate” is a chemical compound with the molecular formula C6H5Br2N3O4 and a molecular weight of 342.93 . It is used for research purposes .
Molecular Structure Analysis
The molecular structure of “methyl 2-(3,5-dibromo-4-nitro-1H-pyrazol-1-yl)acetate” is defined by its molecular formula, C6H5Br2N3O4 . The exact arrangement of these atoms and bonds would be depicted in its structural formula, which is not provided in the retrieved data.Physical And Chemical Properties Analysis
“Methyl 2-(3,5-dibromo-4-nitro-1H-pyrazol-1-yl)acetate” has a molecular weight of 342.93 . Other physical and chemical properties such as melting point, boiling point, density, and solubility are not provided in the retrieved data.Scientific Research Applications
Pharmaceutical Research
Compounds with pyrazole structures, like the one , have been studied for their pharmacological effects , including antileishmanial and antimalarial activities . They may also exhibit potential as anti-inflammatory and analgesic agents .
Antimicrobial Activity
Derivatives of pyrazole have shown different biological activities such as antibacterial , antifungal , and antiviral properties . This suggests that methyl 2-(3,5-dibromo-4-nitro-1H-pyrazol-1-yl)acetate could be researched for similar antimicrobial applications.
Cancer Research
Indole derivatives, which share some structural similarities with the compound , have been applied in cancer research for their anti-cancer properties . It’s possible that methyl 2-(3,5-dibromo-4-nitro-1H-pyrazol-1-yl)acetate could be explored for its efficacy against cancer cells.
Anti-HIV Research
Some novel indolyl derivatives have been reported for their molecular docking studies as an anti-HIV-1 . This indicates a potential research avenue for our compound in the field of anti-HIV medication.
Anti-Inflammatory and Analgesic Research
Thiazole derivatives, which are structurally related to pyrazoles, have shown significant analgesic and anti-inflammatory activities . This suggests that methyl 2-(3,5-dibromo-4-nitro-1H-pyrazol-1-yl)acetate could be investigated for similar therapeutic uses.
properties
IUPAC Name |
methyl 2-(3,5-dibromo-4-nitropyrazol-1-yl)acetate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H5Br2N3O4/c1-15-3(12)2-10-6(8)4(11(13)14)5(7)9-10/h2H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZEAGTNWHWKOQGI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)CN1C(=C(C(=N1)Br)[N+](=O)[O-])Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H5Br2N3O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
342.93 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
methyl 2-(3,5-dibromo-4-nitro-1H-pyrazol-1-yl)acetate | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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